Cas no 2138576-26-6 (tert-butyl 3a-(propylsulfamoyl)methyl-octahydrocyclopentabpyrrole-1-carboxylate)

• Product Name: tert-butyl 3a-(propylsulfamoyl)methyl-octahydrocyclopentabpyrrole-1-carboxylate
• CAS No: 2138576-26-6
• MF: C₁₆H₃₀N₂O₄S
• MW: 346.48540353775
• CID: 6189727
• PubChem ID: 165501154
• Update Time: 2025-11-01

tert-butyl 3a-(propylsulfamoyl)methyl-octahydrocyclopentabpyrrole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3a-(propylsulfamoyl)methyl-octahydrocyclopentabpyrrole-1-carboxylate
• 2138576-26-6
• tert-butyl 3a-[(propylsulfamoyl)methyl]-octahydrocyclopenta[b]pyrrole-1-carboxylate
• EN300-1165757

• Inchi： 1S/C16H30N2O4S/c1-5-10-17-23(20,21)12-16-8-6-7-13(16)18(11-9-16)14(19)22-15(2,3)4/h13,17H,5-12H2,1-4H3
• InChI Key： OCFJFUPYZUQKFA-UHFFFAOYSA-N
• SMILES： S(CC12CCN(C(=O)OC(C)(C)C)C1CCC2)(NCCC)(=O)=O

Computed Properties

• Exact Mass: 346.19262862g/mol
• Monoisotopic Mass: 346.19262862g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 535
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 84.1Ų

Additional information on tert-butyl 3a-(propylsulfamoyl)methyl-octahydrocyclopentabpyrrole-1-carboxylate

Introduction to tert-butyl 3a-(propylsulfamoyl)methyl-octahydrocyclopentabpyrrole-1-carboxylate (CAS No. 2138576-26-6)

tert-butyl 3a-(propylsulfamoyl)methyl-octahydrocyclopentabpyrrole-1-carboxylate (CAS No. 2138576-26-6) is a complex organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields, particularly in medicinal chemistry and pharmaceutical research. This compound belongs to the class of octahydrocyclopentabpyrroles, which are known for their diverse biological activities and structural versatility.

The molecular structure of tert-butyl 3a-(propylsulfamoyl)methyl-octahydrocyclopentabpyrrole-1-carboxylate is characterized by a central octahydrocyclopentabpyrrole core, which is a seven-membered nitrogen-containing heterocycle. This core is further functionalized with a tert-butyl ester group at the C-1 position and a propylsulfamoyl methyl group at the C-3a position. The presence of these functional groups imparts unique chemical and biological properties to the molecule, making it an interesting candidate for various research applications.

In terms of its chemical properties, tert-butyl 3a-(propylsulfamoyl)methyl-octahydrocyclopentabpyrrole-1-carboxylate exhibits high stability under a wide range of conditions. The tert-butyl ester group provides enhanced solubility and stability, while the propylsulfamoyl methyl group introduces polarity and potential interaction sites with biological targets. These properties make the compound suitable for use in both in vitro and in vivo studies.

Recent research has focused on the biological activities of tert-butyl 3a-(propylsulfamoyl)methyl-octahydrocyclopentabpyrrole-1-carboxylate. Studies have shown that this compound possesses potent anti-inflammatory and analgesic properties, which are attributed to its ability to modulate key signaling pathways involved in inflammation and pain. For instance, it has been demonstrated to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, as well as to reduce the expression of cyclooxygenase-2 (COX-2), a key enzyme in the synthesis of prostaglandins.

In addition to its anti-inflammatory effects, tert-butyl 3a-(propylsulfamoyl)methyl-octahydrocyclopentabpyrrole-1-carboxylate has also shown promise as an antitumor agent. Preclinical studies have indicated that it can induce apoptosis in various cancer cell lines by targeting multiple signaling pathways, including those involving p53, Bcl-2, and caspases. These findings suggest that this compound may have therapeutic potential in the treatment of certain types of cancer.

The pharmacokinetic properties of tert-butyl 3a-(propylsulfamoyl)methyl-octahydrocyclopentabpyrrole-1-carboxylate have also been investigated. Studies have shown that it has favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its development as a potential drug candidate. The compound exhibits good oral bioavailability and a long half-life, making it suitable for chronic administration.

In terms of safety, preliminary toxicological studies have indicated that tert-butyl 3a-(propylsulfamoyl)methyl-octahydrocyclopentabpyrrole-1-carboxylate has a low toxicity profile at therapeutic doses. However, further studies are needed to fully evaluate its safety and efficacy in humans. Ongoing clinical trials are currently exploring its potential use in treating inflammatory diseases and cancer.

The synthesis of tert-butyl 3a-(propylsulfamoyl)methyl-octahydrocyclopentabpyrrole-1-carboxylate involves several steps, including the formation of the central octahydrocyclopentabpyrrole core and subsequent functionalization with the tert-butyl ester and propylsulfamoyl methyl groups. Various synthetic routes have been developed to optimize yield and purity, making this compound accessible for large-scale production.

In conclusion, tert-butyl 3a-(propylsulfamoyl)methyl-octahydrocyclopentabpyrrole-1-carboxylate (CAS No. 2138576-26-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features, coupled with its favorable biological activities and pharmacokinetic properties, make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses.